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Compound of Interest

Compound Name: DTPP

Cat. No.: B1239942

This guide provides essential safety and logistical information for the proper disposal of
Diphenyl(p-tolyl)phosphine (DTPP). The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for Diphenyl(p-tolyl)phosphine is presented below for
easy reference.

Property Value

Molecular Formula C19H17P

Molecular Weight 276.32 g/mol

Appearance White to off-white crystalline powder
Melting Point 77-81 °C (171-178 °F)

Boiling Point 215 °C (419 °F) at 11 hPa

Flash Point >110 °C (>230 °F) - closed cup
Solubility Insoluble in water

Hazard Identification and Safety Precautions
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Diphenyl(p-tolyl)phosphine is considered a hazardous substance. It is harmful if swallowed and
causes skin, eye, and respiratory system irritation.[1][2]

Hazard Statements:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Always handle DTPP in a well-ventilated area, preferably in a chemical fume hood, and wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[1]

Disposal Protocol
The following protocol outlines the step-by-step procedure for the safe disposal of DTPP waste.
1. Waste Collection and Segregation:

o Collect DTPP waste, including contaminated consumables (e.g., weighing paper, pipette
tips), in a designated, properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.
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o Label the container clearly with "Hazardous Waste" and "Diphenyl(p-tolyl)phosphine”.

e Do not mix DTPP waste with other incompatible waste streams. Specifically, avoid
contamination with strong oxidizing agents.[1]

2. Storage:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from sources of ignition.[4]

e The storage area should be a designated satellite accumulation area for hazardous waste.
3. Disposal Request:

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to arrange for pickup.

e Follow your institution's specific procedures for hazardous waste disposal requests.
4. Emergency Procedures:

o Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in the designated hazardous waste container.[1] For larger spills,
evacuate the area and contact EHS immediately.

e Fire: Use a dry chemical powder, foam, or carbon dioxide fire extinguisher.[1] Do not use
water. Wear self-contained breathing apparatus and full protective gear.[4]

DTPP Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Diphenyl(p-
tolyl)phosphine.
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Caption: DTPP Disposal Workflow from laboratory generation to final disposal by EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

